3-{4-[(Tert-butoxycarbonyl)amino]phenyl}propyl methanesulfonate

• CAS No.: 198896-24-1
• Molecular Formula: C15H23NO5S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 3-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]propyl methanesulfonate
• InChI: InChI=1S/C15H23NO5S/c1-15(2,3)21-14(17)16-13-9-7-12(8-10-13)6-5-11-20-22(4,18)19/h7-10H,5-6,11H2,1-4H3,(H,16,17)
• InChI Key: ICQNPGDJLAMCAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)CCCOS(=O)(=O)C

Description

3-{4-[(Tert-butoxycarbonyl)amino]phenyl}propyl methanesulfonate is a useful research compound. Its molecular formula is C15H23NO5S and its molecular weight is 329.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

tert-Butyl 4-(3-hydroxypropyl)phenylcarbamate (327 mg, 1.301 mmol) in DCM (15 ml) was cooled in an ice-bath. Triethylamine (0.23 ml, 1.626 mmol) was added, and then methanesulfonyl chloride (164 mg, 1.431 mmol) was added. The mixture was stirred overnight and the temperature was allowed going up to room temperature. It was then washed with water, sodium hydrogencarbonate aqueous solution (1%), water and brine and dried with magnesium sulfate. Evaporation in vacuum to remove the solvent gave the desired product (394 mg), yield 92%.

Synthesis routes and methods II

Procedure details

A mixture of 3-(4-tert-butoxycarbonylaminophenyl)propanol (2.66 g, 10.6 mmol), methanesulfonylchloride (1.33 g, 11.6 mmol), triethylamine (1.18 g, 11.7 mmol) and ethyl acetate (10 ml) was stirred at room temperature for 1 hour. Then the reaction mixture was diluted with ethyl acetate and successively washed with water and brine, dried over MgSO4 and concentrated in vacuo. The residue was chromatographed on silica gel (50 g) with hexane-ethyl acetate (3:1) to give 3-(4-tert-butoxycarbonylaminophenyl)propyl methanesulfonate as colorless crystals (2.75 g, 79%).